3-Hydroxy-2,4-dinitroestra-1,3,5(10)-trien-17-one

• IUPAC Name: 3-hydroxy-13-methyl-2,4-dinitro-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
• InChI: InChI=1S/C18H20N2O6/c1-18-7-6-9-10(13(18)4-5-15(18)21)2-3-11-12(9)8-14(19(23)24)17(22)16(11)20(25)26/h8-10,13,22H,2-7H2,1H3
• InChI Key: OUTYSJWUIGIGQH-UHFFFAOYSA-N
• Canonical SMILES: CC12CCC3C(C1CCC2=O)CCC4=C(C(=C(C=C34)[N+](=O)[O-])O)[N+](=O)[O-]
• Molecular Formula: C18H20N2O6
• Molecular Weight: 360.4 g/mol

Description

3-Hydroxy-2,4-dinitroestra-1,3,5(10)-trien-17-one is a useful research compound. Its molecular formula is C18H20N2O6 and its molecular weight is 360.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Immunoassay Applications : Luppa, Birkmayer, and Hauptmann (1994) described the synthesis of derivatives from 3-hydroxyestra-1,3,5(10)-trien-17-one, leading to biotinylated estrogens. These are used as tracers in novel immunoassay concepts for determining analytes in human serum (Luppa, Birkmayer, & Hauptmann, 1994).

• Ring-D Seco Steroids : Miljković, Petrović, and Hadžić (1978) explored the synthesis of new ring-D seco steroids, specifically focusing on derivatives of estra-1,3,5(10)-trienes, providing insights into the structural modifications and potential applications of these compounds (Miljković, Petrović, & Hadžić, 1978).

• Chromatographic Methods : Wölfling, Schneider, and Péter (1999) developed high-performance liquid chromatographic methods for monitoring isomers of estrogen derivatives, which is crucial for understanding the biological activities and applications of these compounds (Wölfling, Schneider, & Péter, 1999).

• Biological Activity of Secoestrone Derivatives : Jovanović-Šanta, Andric, Kovacevic, and Pejanovic (2000) synthesized new 16,17-secoestrone derivatives and evaluated their estrogenic and antiestrogenic activities. This research contributes to the understanding of the biological effects of modified estrogen compounds (Jovanović-Šanta, Andric, Kovacevic, & Pejanovic, 2000).

• Metabolite Isolation and Characterization : Watanabe and Menzies (1973) isolated and partially characterized a metabolite from rat bile, derived from a similar compound, contributing to the understanding of estrogen metabolism (Watanabe & Menzies, 1973).

• Synthesis of Acetoxyestra Derivatives : Golubovskaya and Rzheznikov (2005) discussed the synthesis of 17α-acetoxyestra-1,3,5(10)-triene-3,11α-diol, highlighting the potential for creating compounds with enhanced biological activity (Golubovskaya & Rzheznikov, 2005).